(4-(5-Isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(quinoxalin-2-yl)methanone

• IUPAC Name: [4-(5-propan-2-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-quinoxalin-2-ylmethanone
• InChI: InChI=1S/C19H21N5O2/c1-12(2)17-22-23-18(26-17)13-7-9-24(10-8-13)19(25)16-11-20-14-5-3-4-6-15(14)21-16/h3-6,11-13H,7-10H2,1-2H3
• InChI Key: JJDFFIPKNJXIJI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN=C(O1)C2CCN(CC2)C(=O)C3=NC4=CC=CC=C4N=C3
• Molecular Formula: C19H21N5O2
• Molecular Weight: 351.4 g/mol

Description

(4-(5-Isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(quinoxalin-2-yl)methanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• A study highlighted the synthesis of novel compounds with a structure incorporating elements similar to the queried compound, focusing on their potent antibacterial activity against both Gram-positive and Gram-negative bacteria. These compounds, particularly those with certain substituents, showed significant activity against methicillin-resistant Staphylococcus aureus (MRSA), surpassing that of ofloxacin, a commonly used antibiotic. This suggests a potential application in developing new antibacterial agents to combat resistant strains (Inoue et al., 1994).

Structural Exploration and Antiproliferative Activity

• Another research focused on synthesizing and analyzing a compound with a structure closely related to the queried compound for its antiproliferative activity. The study involved detailed structural characterization and highlighted the potential of such compounds in cancer research, particularly in the development of novel anticancer drugs (Prasad et al., 2018).

Synthesis and Biological Evaluation as Serotonin Antagonists

• Research into quinoxalin-2-carboxamides, which share structural similarities with the queried compound, demonstrated their potential as serotonin type-3 (5-HT3) receptor antagonists. These compounds were designed and synthesized based on the pharmacophoric requirements of 5-HT3 receptor antagonists, indicating their potential application in treating conditions associated with serotonin dysregulation (Mahesh et al., 2011).

Novel Bioactive Heterocycles Synthesis

• A study on the synthesis, structural exploration, and biological properties of novel heterocyclic compounds, including those similar to the queried compound, revealed potential antimicrobial and antiviral applications. The synthesis process and the analysis of molecular and crystal structures provided insights into the interaction of these compounds with biological targets, contributing to the development of new therapeutic agents (Vaksler et al., 2023).

Mechanism of Action

Mode of Action

Oxadiazole derivatives often act by interacting with biological targets and modulating their activity .

Biochemical Pathways

Without specific information on “(4-(5-Isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(quinoxalin-2-yl)methanone”, it’s difficult to say which biochemical pathways it might affect. Oxadiazole derivatives have been found to impact a variety of pathways, depending on their specific structure and targets .